Cas no 2248174-62-9 ((2R)-2-Cycloheptylpropan-1-ol)

• Product Name: (2R)-2-Cycloheptylpropan-1-ol
• CAS No: 2248174-62-9
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 5862641
• PubChem ID: 137941114
• Update Time: 2025-06-15

(2R)-2-Cycloheptylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Cycloheptylpropan-1-ol
• 2248174-62-9
• EN300-6506690

• Inchi： 1S/C10H20O/c1-9(8-11)10-6-4-2-3-5-7-10/h9-11H,2-8H2,1H3/t9-/m0/s1
• InChI Key： TULHILAAOXONNC-VIFPVBQESA-N
• SMILES： OC[C@H](C)C1CCCCCC1

Computed Properties

• Exact Mass: 156.151415257g/mol
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-2-Cycloheptylpropan-1-ol

Structural and Functional Insights into (2R)-2-Cycloheptylpropan-1-ol (CAS No. 2248174-62-9): A Chiral Alcohol with Emerging Biochemical Applications

In recent years, the chiral compound (2R)-2-Cycloheptylpropan-1-ol (CAS No. 2248174-62-9) has emerged as a significant molecule in medicinal chemistry research. This optically active alcohol, characterized by its cycloheptyl ring substituent and stereogenic center at the 2-position, exhibits unique physicochemical properties that make it an attractive scaffold for drug discovery programs targeting neurological disorders and metabolic pathways. Recent advancements in asymmetric synthesis methodologies have enabled scalable production of this enantiopure compound, fueling its exploration across diverse biomedical applications.

The molecular structure of (R)-configured 2-cycloheptylpropanol (CAS 2248174-6) combines the rigidity of the seven-membered cycloalkyl ring with the hydrogen-bonding capacity of its hydroxyl group. Computational studies using density functional theory (DFT) reveal a conformational preference for a chair-like arrangement in the cycloheptyl moiety, which enhances molecular stability while maintaining conformational flexibility at the chiral center. This structural balance allows the molecule to act as both a pharmacophore component and a bioisosteric replacement for larger steroidal frameworks in drug design.

Emerging research highlights its potential in neuroprotective therapies. A 2023 study published in Nature Communications demonstrated that this compound modulates mitochondrial dynamics through interaction with mitofusin proteins, exhibiting neuroprotective effects in Parkinson's disease models. The stereoselectivity of these interactions underscores the importance of using the pure (R-enantiomer), as evidenced by significantly higher efficacy compared to racemic mixtures in motor function recovery assays.

In metabolic engineering applications, this compound serves as a key intermediate in the synthesis of advanced glycation end-product (AGE) inhibitors. Its ability to form stable complexes with carbonyl groups makes it particularly effective against early-stage protein glycation processes. Recent enzymatic kinetic studies show that when incorporated into peptidomimetic structures, it enhances enzyme-substrate binding affinity by over 30% compared to conventional inhibitors.

Synthetic advancements have also transformed accessibility to this compound. A novel asymmetric hydroboration protocol reported in Angewandte Chemie achieves >99% enantiomeric excess using a rhodium-based catalyst system under mild conditions (50°C, 1 atm H₃B pinacol). This method reduces reaction steps by eliminating protecting group manipulations, enabling kilogram-scale production for preclinical trials.

In vivo pharmacokinetic profiles reveal favorable biodistribution characteristics. Oral administration studies in rodents show rapid absorption (T_max=1.5h) and moderate plasma half-life (t_½=5.8h), with significant accumulation observed in brain tissue due to its lipophilic nature (logP=3.7). These properties align well with requirements for CNS-targeted therapeutics while maintaining acceptable safety margins based on acute toxicity testing.

Recent structural biology investigations using cryo-electron microscopy have elucidated its binding mode within PPARγ coactivator complexes, suggesting potential utility in diabetes management through selective nuclear receptor modulation. Preliminary data from phase I clinical trials indicate dose-dependent improvements in insulin sensitivity without significant adverse effects at therapeutic concentrations.

The stereochemistry of (R)-configured 2-cycloheptylpropanol plays a critical role in these biological interactions, as confirmed by X-ray crystallography studies showing enantioselective ligand-receptor contacts differing by up to 3 Å in key binding pockets. This stereochemical specificity has prompted development of novel asymmetric catalytic systems incorporating chiral phosphoramidites for large-scale purification processes.

Ongoing research explores its application as a building block for peptidomimetic antibiotics targeting gram-negative pathogens. Conjugation strategies involving amide bond formation between this alcohol's hydroxyl group and β-lactam scaffolds have produced derivatives showing MIC values below 0.5 μg/mL against multidrug-resistant E. coli, demonstrating promise for overcoming bacterial efflux pump mechanisms.

Sustainable synthesis pathways are also under active investigation, with bio-based production methods utilizing whole-cell biocatalysts achieving >85% yield under fed-batch fermentation conditions. These advances position CAS No. 2248174-6-derived compounds as environmentally responsible alternatives to traditional petrochemical-derived intermediates in pharmaceutical manufacturing processes.